1-(Bromomethyl)-1-(pentyloxy)cyclopentane

• Molecular Formula: C11H21BrO
• Molecular Weight: 249.19 g/mol
• IUPAC Name: 1-(bromomethyl)-1-pentoxycyclopentane
• InChI: InChI=1S/C11H21BrO/c1-2-3-6-9-13-11(10-12)7-4-5-8-11/h2-10H2,1H3
• InChI Key: RKDMLEAMWBAEKR-UHFFFAOYSA-N
• Canonical SMILES: CCCCCOC1(CCCC1)CBr

Description

1-(Bromomethyl)-1-(pentyloxy)cyclopentane (C${11}$H${21}$BrO) is a brominated cyclopentane derivative featuring a pentyloxy (C$5$H${11}$O) substituent and a bromomethyl (-CH$_2$Br) group on the same carbon atom. The bromomethyl group serves as a reactive site for nucleophilic substitution or elimination reactions, while the pentyloxy chain modulates solubility and steric effects .

Comparison with Similar Compounds

1-(Bromomethyl)-1-(hexyloxy)cyclopentane

• Molecular Formula : C${12}$H${23}$BrO
• Key Differences: The hexyloxy group (C$6$H${13}$O) extends the alkyl chain by one carbon compared to the pentyloxy group. This increases molecular weight (263.219 g/mol vs.
• Synthesis : Prepared via similar etherification strategies, but longer alkyl chains may require optimized reaction conditions to avoid steric hindrance during substitution.
• Applications : Likely used in surfactant research or lipid-based drug delivery systems due to its amphiphilic nature.

1-(Bromomethyl)-1-((4-methylpentan-2-yl)oxy)cyclopentane

• Molecular Formula : C${12}$H${23}$BrO
• Key Differences: The substituent is a branched 1,3-dimethylbutoxy group, introducing steric hindrance. Branching reduces crystallinity compared to linear analogs, which may improve solubility in non-polar solvents .
• Reactivity : Steric effects could slow nucleophilic substitution at the bromomethyl site but enhance selectivity in coupling reactions.
• Applications: Potential use in asymmetric catalysis or as a chiral building block in medicinal chemistry.

1-(Bromomethyl)-1-(trifluoromethyl)cyclopentane

• Molecular Formula : C$7$H${10}$BrF$_3$
• Key Differences : Replacement of the pentyloxy group with a trifluoromethyl (-CF$_3$) group introduces strong electron-withdrawing effects. This stabilizes adjacent charges and increases metabolic stability, making it suitable for pharmaceutical applications .
• Physical Properties : Lower molecular weight (231.05 g/mol) and higher polarity compared to the pentyloxy analog.
• Applications : Used in the synthesis of fluorinated bioactive molecules, such as enzyme inhibitors or agrochemicals.

1-(Bromomethyl)-1-(methoxymethyl)cyclopentane

• Molecular Formula : C$8$H${15}$BrO
• Key Differences : The methoxymethyl (-CH$2$OCH$3$) group is smaller and more polar than pentyloxy. This increases water solubility but reduces thermal stability .
• Reactivity : The ether linkage may participate in hydrogen bonding, influencing reaction pathways in nucleophilic substitutions.
• Applications : Useful in polymer chemistry as a crosslinking agent or in the preparation of dendritic structures.

Methyl 1-Bromocyclopentane-1-carboxylate

• Molecular Formula : C$8$H${11}$BrO$_2$
• Key Differences : Incorporates a carboxylate ester (-COOCH$_3$) instead of an ether. The electron-withdrawing ester group activates the bromomethyl site for nucleophilic attack, enhancing reactivity in substitution reactions .
• Applications : Intermediate in the synthesis of cyclopentane-based prostaglandins or β-lactam antibiotics.

Structural and Property Comparison Table

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituent	Notable Properties
1-(Bromomethyl)-1-(pentyloxy)cyclopentane	C${11}$H${21}$BrO	~247.19	Linear pentyloxy	Moderate lipophilicity, reactive Br site
1-(Bromomethyl)-1-(hexyloxy)cyclopentane	C${12}$H${23}$BrO	263.219	Linear hexyloxy	Higher lipophilicity, surfactant potential
1-(Bromomethyl)-1-((4-methylpentan-2-yl)oxy)cyclopentane	C${12}$H${23}$BrO	263.21	Branched 1,3-dimethylbutoxy	Enhanced solubility in non-polar solvents
1-(Bromomethyl)-1-(trifluoromethyl)cyclopentane	C$7$H${10}$BrF$_3$	231.05	Trifluoromethyl	High metabolic stability, electron-withdrawing
1-(Bromomethyl)-1-(methoxymethyl)cyclopentane	C$8$H${15}$BrO	207.11	Methoxymethyl	Polar, hydrogen-bonding capability
Methyl 1-bromocyclopentane-1-carboxylate	C$8$H${11}$BrO$_2$	219.08	Carboxylate ester	High reactivity in nucleophilic substitutions